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Introduction

Silver(I) oxide (Ag₂O) is an inorganic compound that has garnered significant interest across

various scientific disciplines, including materials science, chemistry, and medicine. It is a fine,

dark brown or black powder, valued for its unique chemical and physical properties.[1][2][3] For

researchers and professionals in drug development, silver(I) oxide presents opportunities as

an antimicrobial agent, a catalyst in organic synthesis, and a component in biomedical devices.

[1][3][4] This technical guide provides an in-depth overview of the material properties of

silver(I) oxide, its synthesis, and characterization methodologies.

Chemical Identification

The Chemical Abstracts Service (CAS) has assigned the number 20667-12-3 to silver(I) oxide.

[2][5][6][7][8]
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Identifier Value

IUPAC Name Silver(I) oxide[2][3]

CAS Number 20667-12-3[2][5][6][7][8]

EC Number 243-957-1[2]

Molecular Formula Ag₂O[2][3][5]

Synonyms
Argentous oxide, Silver monoxide, Silver rust[2]

[9]

Material Properties
The utility of silver(I) oxide in various applications is dictated by its distinct material properties.

These are summarized below.

Physical and Chemical Properties

Property Value

Molecular Weight 231.74 g/mol [6]

Appearance Dark brown to black crystalline powder[2][3][10]

Odor Odorless[2][10]

Density 7.14 g/cm³[2][3][10]

Melting Point Decomposes at ≥200°C[9][10]

Boiling Point Decomposes[9][10]

Solubility in Water 0.013 g/L at 20°C, 0.025 g/L at 25°C[2][3]

Solubility in Other Solvents
Insoluble in ethanol; Soluble in acids and

ammonia solutions[2][3]

Crystal Structure Cubic[2][3][11][12]

Space Group Pn-3m[2][12]
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Thermodynamic and Electrical Properties

Property Value

Standard Molar Entropy (S⦵₂₉₈) 122 J/mol·K[2][9]

Standard Enthalpy of Formation (ΔfH⦵₂₉₈) -31 kJ/mol[2][9]

Gibbs Free Energy (ΔfG⦵) -11.3 kJ/mol[2]

Heat Capacity (C) 65.9 J/mol·K[2]

Band Gap 1.46 eV[13]

Ionic Conductivity ~10⁻³ S/cm[14][15]

Experimental Protocols
1. Synthesis of Silver(I) Oxide via Precipitation

A common and straightforward method for synthesizing silver(I) oxide is through the

precipitation reaction between an aqueous solution of a soluble silver salt and an alkali

hydroxide.[3][9]

Materials:

Silver nitrate (AgNO₃)

Sodium hydroxide (NaOH) or Potassium hydroxide (KOH)

Deionized water

Beakers

Pipettes

Stirring apparatus

Filtration system (e.g., Büchner funnel and flask)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://en.wikipedia.org/wiki/Silver_oxide
https://www.sciencemadness.org/smwiki/index.php/Silver_oxide
https://en.wikipedia.org/wiki/Silver_oxide
https://www.sciencemadness.org/smwiki/index.php/Silver_oxide
https://en.wikipedia.org/wiki/Silver_oxide
https://en.wikipedia.org/wiki/Silver_oxide
https://taylorandfrancis.com/knowledge/Engineering_and_technology/Chemical_engineering/Silver_oxide/
https://pubs.acs.org/doi/abs/10.1021/acs.chemmater.4c02082?ref=vi_disalvo-2024
https://pubs.acs.org/doi/10.1021/acs.chemmater.4c02082
https://www.benchchem.com/product/b1199863?utm_src=pdf-body
https://www.benchchem.com/product/b1199863?utm_src=pdf-body
https://www.vedantu.com/chemistry/silver-oxide
https://www.sciencemadness.org/smwiki/index.php/Silver_oxide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1199863?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Drying oven

Procedure:

Prepare an aqueous solution of silver nitrate. For example, dissolve a desired amount of

AgNO₃ in deionized water in a beaker.

In a separate beaker, prepare an aqueous solution of an alkali hydroxide, such as sodium

hydroxide.

While stirring the silver nitrate solution, slowly add the sodium hydroxide solution. A dark

brown or black precipitate of silver(I) oxide will form immediately.[3] The reaction is as

follows: 2AgNO₃(aq) + 2NaOH(aq) → Ag₂O(s) + 2NaNO₃(aq) + H₂O(l).[3]

Continue stirring for a period to ensure the reaction goes to completion.

Allow the precipitate to settle at the bottom of the beaker.

Separate the precipitate from the supernatant by filtration.

Wash the collected silver(I) oxide precipitate with deionized water to remove any remaining

soluble salts.

Dry the purified silver(I) oxide in an oven at a low temperature (e.g., 80-100°C) to avoid

thermal decomposition.[9]

2. Measurement of Ionic Conductivity via Electrochemical Impedance Spectroscopy (EIS)

This protocol describes the measurement of the hydroxide ion conductivity of a pressed pellet

of silver(I) oxide.[15][16]

Materials and Equipment:

Silver(I) oxide powder

Pellet press

Potentiostat with EIS capability
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Test cell with electrodes (e.g., carbon paper)

Humidified gas supply (N₂ or O₂)

Temperature-controlled chamber

Procedure:

Prepare a dense pellet of silver(I) oxide by cold-pressing the powder at high pressure (e.g.,

200 MPa).[16]

Place the pellet in the test cell between two electronically conductive, ionically insulating

electrodes.

Place the test cell in a temperature-controlled chamber and supply a humidified gas flow.

Allow the system to equilibrate at the desired temperature.

Perform EIS by applying a small AC voltage perturbation (e.g., ±10 mV) over a wide

frequency range (e.g., 100 kHz to 0.1 Hz).[15]

Record the resulting Nyquist plot. The high-frequency intercept with the real axis

corresponds to the bulk resistance (Rb) of the material to ion migration.[15]

Calculate the ionic conductivity (σ) using the formula: σ = l / (Rb * A), where 'l' is the

thickness of the pellet and 'A' is the electrode contact area.[15]

Repeat the measurement at different temperatures to determine the activation energy for ion

diffusion.[15]

Visualizations
Synthesis and Characterization Workflow for Silver(I) Oxide

The following diagram illustrates a typical experimental workflow for the synthesis and

subsequent characterization of silver(I) oxide.
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Caption: Workflow for the synthesis and characterization of silver(I) oxide.

Chemical Reaction Pathway for Silver(I) Oxide Synthesis

This diagram illustrates the chemical reaction for the synthesis of silver(I) oxide from silver

nitrate and sodium hydroxide.
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Caption: Precipitation reaction for the synthesis of silver(I) oxide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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